Cas no 2060058-44-6 (1H-Pyrazole-4-acetic acid, 2,5-dihydro-3-methyl-1-(3-nitrophenyl)-5-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 2,5-dihydro-3-methyl-1-(3-nitrophenyl)-5-oxo-, ethyl ester
• CAS No: 2060058-44-6
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• MDL: MFCD30499022
• CID: 5193422
• PubChem ID: 125452039
• Update Time: 2025-05-22

1H-Pyrazole-4-acetic acid, 2,5-dihydro-3-methyl-1-(3-nitrophenyl)-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 2,5-dihydro-3-methyl-1-(3-nitrophenyl)-5-oxo-, ethyl ester

• MDL： MFCD30499022
• Inchi： 1S/C14H15N3O5/c1-3-22-13(18)8-12-9(2)15-16(14(12)19)10-5-4-6-11(7-10)17(20)21/h4-7,15H,3,8H2,1-2H3
• InChI Key： GUXKIHFGCODKQA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)C(=O)C(CC(OCC)=O)=C(C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-4-acetic acid, 2,5-dihydro-3-methyl-1-(3-nitrophenyl)-5-oxo-, ethyl ester

1H-Pyrazole-4-acetic Acid, 2,5-Dihydro-3-Methyl-1-(3-Nitrophenyl)-5-Oxo-, Ethyl Ester (CAS No. 2060058-44-6)

The compound 1H-Pyrazole-4-acetic acid, 2,5-dihydro-3-methyl-1-(3-nitrophenyl)-5-oxo-, ethyl ester (CAS No. 2060058-44-6) is a complex organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The structure of this molecule incorporates a pyrazole ring system, a nitrophenyl group, and an ethyl ester functional group, making it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The incorporation of the 3-nitrophenyl group into the pyrazole framework introduces electronic effects that can modulate the molecule's reactivity and bioavailability. Additionally, the ethyl ester moiety enhances solubility and stability, making it suitable for various pharmaceutical applications.

Research studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting inflammatory diseases. The pyrazole ring system is known to exhibit strong binding affinity towards cyclooxygenase (COX) enzymes, which are key players in inflammation. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity comparable to nonsteroidal anti-inflammatory drugs (NSAIDs), with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, this compound has also shown promise in anticancer research. The 3-nitrophenyl substituent contributes to the molecule's ability to induce apoptosis in cancer cells by targeting specific signaling pathways. Recent studies have explored its efficacy against various cancer cell lines, including breast and colon cancer cells, with encouraging results.

The ethyl ester functionality of this compound plays a crucial role in its pharmacokinetic profile. It enhances oral bioavailability by improving absorption across biological membranes. This feature makes it an attractive candidate for developing orally administered drugs with improved patient compliance.

In terms of synthesis optimization, researchers have employed green chemistry principles to develop environmentally friendly methods for producing this compound. These methods include the use of microwave-assisted synthesis and catalytic systems that minimize waste generation and energy consumption.

Furthermore, computational modeling techniques such as molecular docking and quantum mechanics have been employed to study the interactions of this compound with target proteins. These studies provide valuable insights into its binding modes and mechanisms of action, guiding further optimization efforts.

Despite its promising properties, further research is required to fully elucidate its safety profile and long-term effects in vivo. Ongoing clinical trials are expected to provide critical data on its efficacy and tolerability in human subjects.

In conclusion, 1H-Pyrazole-4-acetic acid, 2,5-dihydro-3-methyl-1-(3-nitrophenyl)-5-oxo-, ethyl ester (CAS No. 2060058-44-6) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structural features and promising biological activities position it as a key player in future drug development pipelines.